ethyl 2-(2-(2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H22N4O5/c1-3-33-24(31)18-6-4-5-7-19(18)25-22(29)15-27-12-13-28-21(23(27)30)14-20(26-28)16-8-10-17(32-2)11-9-16/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key: OJJLCGLROYNVIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)OC)C2=O
• Molecular Formula: C24H22N4O5
• Molecular Weight: 446.5 g/mol
• CAS No.: 941938-30-3

Description

The compound “ethyl 2-(2-(2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamido)benzoate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography. Unfortunately, the exact molecular structure of this specific compound is not available in the searched resources.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, density, boiling point, and refractive index. Unfortunately, the specific physical and chemical properties for this compound are not available in the searched resources.

Scientific Research Applications

Diversity in Organic Synthesis : Research demonstrates the utility of related compounds in the diversity-oriented synthesis of structurally diverse non-natural compounds. For example, oxidative carbon-hydrogen bond activation and click chemistry have been utilized to synthesize a library of substituted tetrahydropyrones, which can be screened against various biological targets (Zaware et al., 2011). Such methodologies could potentially apply to the synthesis and functionalization of ethyl 2-(2-(2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamido)benzoate, enabling its exploration for therapeutic and material science applications.

Synthetic Pathways and Characterization : The synthetic entry to related compounds, such as 3-carboxamido-4-carboxylic acid derivatives of isoxazole and pyrazole, highlights the versatility of ethyl 2-amino-3-methoxycarbonyl-4-oxo-2-pentenoate as a precursor in heterocyclic chemistry (Vicentini et al., 2000). This insight underlines the importance of advanced synthetic techniques in accessing complex molecules like this compound, which could serve as key intermediates in medicinal chemistry.

Antibacterial and Antioxidant Potential : Novel compounds with structural similarities have been synthesized and evaluated for their antibacterial activity, indicating the potential use of complex molecules in developing new antimicrobial agents (Aghekyan et al., 2020). Additionally, the antioxidant activity of substituted aryl meroterpenoids from red seaweed has been characterized, suggesting the exploration of similar compounds for antioxidative applications in pharmaceutical and food industries (Chakraborty et al., 2016).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the mechanism of action for this specific compound is not available in the searched resources.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for this compound is not available in the searched resources.